Cas no 52798-01-3 (methyl 2-(4-cyanophenyl)acetate)

methyl 2-(4-cyanophenyl)acetate structure

52798-01-3 structure

Product Name:methyl 2-(4-cyanophenyl)acetate

CAS No:52798-01-3

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD02181140

CID:367004

PubChem ID:1512619

Update Time:2025-04-19

methyl 2-(4-cyanophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl (4-cyanophenyl)acetate
- Benzeneacetic acid,4-cyano-, methyl ester
- methyl 2-(4-cyanophenyl)acetate
- Methyl 4-cyanophenylacetate
- Methyl 4-cyanobenzeneacetate
- Methyl-(4-cyanophenyl)acetate
- Benzeneacetic acid, 4-cyano-, methyl ester
- Methyl-4-cyanophenyl acetate
- PubChem19607
- methyl 4-cyanobenzene acetate
- KSC493O0R
- methyl(4-cyano-phenyl)-acetate
- methyl (4-cyano-phenyl)-acetate
- OHTZXQYRHDVXLJ-UHFFFAOYSA-N
- methyl 2-(4-cyanophenyl)ethanoate
- CL8811
- 4-Cyanobenzene
- Methyl (4-cyanophenyl)acetate;Benzeneacetic acid,4-cyano-, methyl ester;methyl 2-(4-cyanophenyl)acetate
- EN300-131235
- (4-cyano-phenyl)-acetic acid methylester
- 52798-01-3
- SCHEMBL2662135
- Z987351304
- MFCD02181140
- FT-0647159
- DS-1370
- A829257
- p-Cyanophenylacetic acid methyl ester
- Methyl(4-cyanophenyl)acetate
- AKOS005257878
- CS-W005340
- SY110721
- FS-3264
- (4-Cyano-phenyl)-acetic acid methyl ester
- AMY28222
- DTXSID80363741
- 4-Cyanobenzeneacetic acid methyl ester
- DB-071586
- MDL： MFCD02181140
- Inchi： 1S/C10H9NO2/c1-13-10(12)6-8-2-4-9(7-11)5-3-8/h2-5H,6H2,1H3
- InChI Key： OHTZXQYRHDVXLJ-UHFFFAOYSA-N
- SMILES： O(C)C(CC1C=CC(C#N)=CC=1)=O

Computed Properties

Exact Mass: 175.06300
Monoisotopic Mass: 175.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 50.1

Experimental Properties

Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 221 ºC
Boiling Point: 289.9°Cat760mmHg
Flash Point: 132.9°C
Refractive Index: 1.528
Solubility: Very slightly soluble (0.82 g/l) (25 º C),
PSA: 50.09000
LogP: 1.27378

methyl 2-(4-cyanophenyl)acetate Security Information

Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R20/21/22

methyl 2-(4-cyanophenyl)acetate Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

methyl 2-(4-cyanophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM193799-5g	Methyl (4-cyanophenyl)acetate	52798-01-3	95+%	5g	$104	2021-06-16
Chemenu	CM193799-10g	Methyl (4-cyanophenyl)acetate	52798-01-3	95+%	10g	$200	2021-06-16
Chemenu	CM193799-25g	Methyl (4-cyanophenyl)acetate	52798-01-3	95+%	25g	$360	2021-06-16
Fluorochem	079803-1g	Methyl (4-cyanophenyl)acetate	52798-01-3	95%	1g	￡26.00	2022-03-01
Fluorochem	079803-5g	Methyl (4-cyanophenyl)acetate	52798-01-3	95%	5g	￡82.00	2022-03-01
Fluorochem	079803-10g	Methyl (4-cyanophenyl)acetate	52798-01-3	95%	10g	￡157.00	2022-03-01
Fluorochem	079803-25g	Methyl (4-cyanophenyl)acetate	52798-01-3	95%	25g	￡308.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OB369-20g	methyl 2-(4-cyanophenyl)acetate	52798-01-3	96%	20g	2077.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OB369-200mg	methyl 2-(4-cyanophenyl)acetate	52798-01-3	96%	200mg	70.0CNY	2021-07-10
TRC	M338108-250mg	Methyl (4-cyanophenyl)acetate	52798-01-3		250mg	$64.00	2023-05-17

methyl 2-(4-cyanophenyl)acetate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:52798-01-3)methyl 2-(4-cyanophenyl)acetate

Order Number:A829257

Stock Status:in Stock

Quantity:25g/100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:11

Price ($):204.0/816.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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